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Compound Name: TS-021

Cat. No.: B1682025

Audience: Researchers, scientists, and drug development professionals.

Introduction TS-021 (also known as AVZ0-021) is a potent and selective inhibitor of Cyclin-
Dependent Kinase 2 (CDK2), a key regulator of cell cycle progression.[1][2] Deregulation of the
CDK2 pathway is implicated in various cancers, including hormone receptor-positive
(HR+)/HERZ2- breast cancer and tumors with Cyclin E1 (CCNE1) amplification.[1][2] Verifying
that a drug candidate like TS-021 directly interacts with its intended target within a cellular
context is a critical step in drug discovery. This process, known as target engagement, provides
crucial evidence for the mechanism of action and helps correlate biochemical potency with
cellular and physiological effects.[3]

This document provides detailed protocols and application notes for three widely used
techniques to measure the target engagement of TS-021 with CDK2: the Cellular Thermal Shift
Assay (CETSA), Photoaffinity Labeling (PAL), and biochemical kinase assays.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for assessing target engagement in intact cells or tissue samples.
[4] The principle is based on the ligand-induced thermal stabilization of the target protein.[5][6]
When TS-021 binds to CDK2, the resulting protein-ligand complex becomes more resistant to
thermal denaturation. By heating cell lysates at various temperatures, one can quantify the
amount of soluble (non-denatured) CDK2 remaining. An increase in the melting temperature
(Tm) of CDK2 in the presence of TS-021 is direct evidence of target engagement.[7]
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CETSA Experimental Workflow
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4 Cell Culture & Treatment h

1. Culture cells to
desired confluency

2. Treat cells with TS-021
or Vehicle (DMSO)

3. Incubate to allow
compound entry and binding

4. Harvest and resuspend
cells in PBS

5. Aliquot cell suspension

6. Heat aliquots at a range
of temperatures (e.g., 40-70°C)

4 Lysis & Fr‘?ctionation

7. Lyse cells
(e.g., freeze-thaw cycles)

A

8. Separate soluble vs.
precipitated proteins via
centrifugation

4 Detection‘fL Analysis

9. Collect supernatant
(soluble fraction)

10. Quantify soluble CDK2

(Western Blot, ELISA, etc.)

11. Plot data and determine
thermal shift (ATm)
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Probe Incubation

1. Synthesize PAL probe
(TS-021 + Photoreactive Group + Tag)

2. Incubate live cells or lysate
with the PAL probe

/

Covalent G

rosslinking

3. Irradiate with UV light
(e.g., 365 nm) to activate
photoreactive group

4. Covalent bond forms between
probe and target protein (CDK2)

Enrichment|& Detection

G. Lyse cells (if applicableD

6. 'Click’ chemistry to attach
reporter (if using alkyne tag)

7. Enrich probe-protein adducts
using affinity resin (e.g., Streptavidin beads)

'

8. ldentify target protein via )
ry

Western Blot or Mass Spectromet
. J
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4 Direct Binding Assays

CETSA
(Measures thermal stabilization
due to binding in situ)
e

Photoaffinity Labeling
(Covalently captures direct
physical interaction)

TS-021 binds
to CDK2

4 Functional / Indirect Assays h

Biochemical Assay
- (Measures inhibition of
CDK2 activity target's enzymatic activity)

is inhibited leads to
CleIIuIar effect Phenotypic Assay
is observed (Measures downstream cellular

effects, e.g., cell cycle arrest)
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J/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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engagement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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